molecular formula C10H16N2 B1593582 N1,N1-Diethylbenzene-1,3-diamine CAS No. 26513-20-2

N1,N1-Diethylbenzene-1,3-diamine

Cat. No. B1593582
CAS RN: 26513-20-2
M. Wt: 164.25 g/mol
InChI Key: KFSNHOUZAIGMAF-UHFFFAOYSA-N
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Description

“N1,N1-Diethylbenzene-1,3-diamine” is a chemical compound with the molecular formula C10H16N2 . It is used in laboratory chemicals and the manufacture of chemical compounds .


Synthesis Analysis

The synthesis of 1,3-diamines, such as “N1,N1-Diethylbenzene-1,3-diamine”, is a significant area in synthetic organic chemistry. These compounds serve as important motifs in natural products and building blocks in synthetic organic chemistry .


Molecular Structure Analysis

The molecular structure of “N1,N1-Diethylbenzene-1,3-diamine” consists of a benzene ring with two amine groups attached at the 1 and 3 positions . The amine groups are further substituted with ethyl groups .

Scientific Research Applications

Synthetic Organic Chemistry

N1,N1-Diethylbenzene-1,3-diamine is a type of 1,3-diamine, which are significant motifs in natural products and serve as building blocks in synthetic organic chemistry . They are used in the development of various synthetic methods .

Algicidal Agent

N1,N1-Diethylbenzene-1,3-diamine derivatives have been used to develop algicidal agents for controlling harmful algae that cause water pollution . Among the derivatives, some showed the best algicidal activities with LC50 values of 0.49 (compound 24) and 0.42 µM (compound 34) in Cyanobacteria .

Harmful Algal Bloom Control

Compounds derived from N1,N1-Diethylbenzene-1,3-diamine have shown potential for selectively controlling harmful algal blooms . They decreased the chlorophyll content of treated groups by approximately 75–80% as compared to the control .

Ecotoxicity Studies

N1,N1-Diethylbenzene-1,3-diamine derivatives have been used in ecotoxicity studies. The acute toxicities of compounds 24 and 34 against Daphnia magna showed EC50 values of 20.18 and 22.32 µM, respectively, which were approximately 46.4 and 44.69 times higher than the LC50 value against Microcystis sp., showing low ecotoxicity .

Aquatic Life Studies

In the case of Danio rerio, N1,N1-Diethylbenzene-1,3-diamine derivatives showed very low ecotoxicity with EC50 values of 94.97 and 45.97 µM, respectively .

Life Science Research

N1,N1-Diethylbenzene-1,3-diamine could potentially be used in life science research, as suggested by its availability from life science research product suppliers .

properties

IUPAC Name

3-N,3-N-diethylbenzene-1,3-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C10H16N2/c1-3-12(4-2)10-7-5-6-9(11)8-10/h5-8H,3-4,11H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KFSNHOUZAIGMAF-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN(CC)C1=CC=CC(=C1)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C10H16N2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30303576
Record name N1,N1-Diethylbenzene-1,3-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30303576
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

164.25 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N1,N1-Diethylbenzene-1,3-diamine

CAS RN

26513-20-2
Record name 26513-20-2
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=159132
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name N1,N1-Diethylbenzene-1,3-diamine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30303576
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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